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Introduction

Zinc pentanoate, also known as zinc valerate, is a zinc salt of pentanoic acid. As a metal
carboxylate, it possesses properties that make it a subject of interest in various chemical and
biomedical fields. This technical guide provides a comprehensive overview of the core chemical
properties of zinc pentanoate, detailed experimental protocols for its characterization, and an
exploration of its potential applications, particularly in the realm of drug development.

Core Chemical Properties

Zinc pentanoate is a white crystalline solid. Its fundamental chemical and physical properties
are summarized in the table below, providing a clear reference for researchers.
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Property Value Reference

Molecular Formula C10H1804Zn --INVALID-LINK--

Molecular Weight 267.63 g/mol --INVALID-LINK--

CAS Number 556-38-7 --INVALID-LINK--
Appearance White crystalline solid General knowledge

Melting Point 152.35 °C (425.5 K) --INVALID-LINK--

Boiling Point 185.3 °C (estimated) The Good Scents Company

o 1.43 x10* mg/L at 25 °C
Solubility in Water ) The Good Scents Company
(experimental)

Crystal System Monoclinic --INVALID-LINK--

Space Group P2i/a --INVALID-LINK--

Crystal Structure and Reactivity

Crystal Structure: Anhydrous zinc(ll) pentanoate exists as a three-dimensional polymeric
layered network. In this structure, each zinc(ll) ion is tetrahedrally coordinated by oxygen atoms
from four different pentanoate ligands. The pentanoate groups act as bridging ligands in a syn-
anti arrangement, connecting two tetrahedral zinc ions. The hydrocarbon chains of the
pentanoate ligands are in a fully extended all-trans conformation, arranged in a tail-to-tail
double bilayer.

Reactivity: The reactivity of zinc pentanoate is characteristic of metal carboxylates.

» Reaction with Acids: Like other carboxylate salts, zinc pentanoate is expected to react with
strong acids to protonate the pentanoate anion, forming pentanoic acid and the
corresponding zinc salt of the strong acid. For instance: Zn(CsHo02)2 + 2HCI - ZnCl2 +
2CsH1002

o Reaction with Bases: Zinc is an amphoteric metal, meaning it can react with both acids and
strong bases.[1][2][3][4] In the presence of a strong base, such as sodium hydroxide, zinc
pentanoate may form zincates.[1]
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e Thermal Decomposition: While specific studies on the thermal decomposition of zinc
pentanoate are not abundant, the thermal behavior of other zinc carboxylates, such as zinc
acetate, suggests that upon heating, it will likely decompose to form zinc oxide, with the
release of organic decomposition products.[5][6][7][8] The decomposition of zinc acetate, for
example, proceeds with the release of acetic acid, acetone, and carbon dioxide.[5]

o Catalytic Activity: Zinc compounds, particularly zinc carboxylates, are known to act as
catalysts in various organic reactions.[9][10][11][12] Their Lewis acidic nature allows them to
catalyze reactions such as esterification, condensation, and the polymerization of epoxides.
[9][13] Zinc carboxylate derivatives are specifically used as catalysts for the copolymerization
of carbon dioxide and epoxy compounds.[13]

Experimental Protocols
Synthesis of Zinc Pentanoate Crystals

A common method for synthesizing single crystals of zinc(ll) pentanoate involves the reaction
of zinc oxide with an excess of n-pentanoic acid in an ethanol solvent.

Workflow for Synthesis and Crystallization:
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Caption: Workflow for the synthesis and crystallization of zinc pentanoate.

Characterization Techniques

A multi-technique approach is essential for the thorough characterization of zinc pentanoate.

Experimental Workflow for Characterization:
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Caption: A typical experimental workflow for the characterization of zinc pentanoate.

Potential Applications in Drug Development

While direct applications of zinc pentanoate in drug delivery are not yet widely established, its
chemical properties suggest several potential avenues for exploration. The lipophilic nature of
the pentanoate chains could enhance the transport of the zinc ion across biological
membranes.

Zinc in Cellular Signaling

Zinc is a crucial element in numerous biological processes, acting as a structural component of
many proteins and as a signaling molecule.[14][15][16][17] The concept of "zinc signals" refers
to the transient changes in intracellular zinc concentrations that modulate various signaling
pathways.[16]

Simplified Overview of Zinc's Role in Cellular Signaling:
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Caption: A simplified diagram illustrating the role of zinc as an intracellular second messenger.

Given that zinc pentanoate can deliver zinc ions, its potential to modulate these signaling
pathways is an area ripe for investigation. The controlled release of zinc from a lipophilic carrier
like pentanoate could offer a novel approach to influencing cellular processes where zinc
signaling plays a key role.

Conclusion

Zinc pentanoate is a well-defined chemical compound with interesting structural and reactive
properties. While its primary applications have been in areas such as catalysis, its potential in
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the biomedical field, particularly in drug delivery and the modulation of zinc-dependent
signaling pathways, warrants further investigation. The experimental protocols outlined in this
guide provide a solid foundation for researchers to explore the multifaceted nature of this
compound. As our understanding of the intricate roles of zinc in biology deepens, compounds
like zinc pentanoate may emerge as valuable tools for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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